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Compound of Interest

Compound Name: 4,4'-Ethylenedianiline

Cat. No.: B109063 Get Quote

CAS Number: 621-95-4

This technical guide provides an in-depth overview of 4,4'-Ethylenedianiline, a significant

chemical intermediate. The information is tailored for researchers, scientists, and professionals

in drug development and polymer chemistry, presenting its chemical and physical properties,

toxicological data, experimental protocols for its application, and insights into the biological

activities of its derivatives.

Chemical and Physical Properties
4,4'-Ethylenedianiline, also known as 1,2-Bis(4-aminophenyl)ethane, is a solid organic

compound characterized by two aniline groups linked by an ethylene bridge.[1] Its chemical

structure lends it to applications in polymer synthesis and as a precursor for biologically active

molecules.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference

CAS Number 621-95-4 [1][2][3][4][5]

Molecular Formula C₁₄H₁₆N₂ [1][2][5]

Molecular Weight 212.29 g/mol [2][3][4]

IUPAC Name
4-[2-(4-

aminophenyl)ethyl]aniline
[2][6]

Synonyms

1,2-Bis(4-aminophenyl)ethane,

4,4'-Diaminobibenzyl, 4,4'-

Ethylenebis(aniline)

[1][3][5]

SMILES Nc1ccc(CCc2ccc(N)cc2)cc1 [3]

InChI Key
UHNUHZHQLCGZDA-

UHFFFAOYSA-N
[1][3][4]

Table 2: Physical Properties

Property Value Reference

Appearance
White to gray to brown powder

or crystals
[1][2]

Melting Point 133-137 °C [2][3][4]

Boiling Point
381.9 °C at 760 mmHg

(estimate)
[5][7]

Density 1.132 g/cm³ (estimate) [5][7]

Solubility

Limited solubility in water.

Soluble in organic solvents.[1]

22 µg/mL at pH 7.4.[2][6]

LogP 2.25 at 23°C and pH 7.7-8.6 [4]

Toxicological and Safety Information
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4,4'-Ethylenedianiline is classified as a hazardous substance and requires careful handling. It

is harmful if swallowed, in contact with skin, or inhaled.[2][8] It is also known to cause skin and

eye irritation and may cause respiratory irritation.[3][6] Furthermore, it is suspected of causing

genetic defects and is considered a potential carcinogen.[1][8]

Table 3: GHS Hazard Information

Hazard Statement Code Reference

Harmful if swallowed H302 [2]

Harmful in contact with skin H312 [2]

Harmful if inhaled H332 [2]

Causes skin irritation H315 [3][6]

Causes serious eye irritation H319 [3][6]

May cause respiratory irritation H335 [3][6]

Suspected of causing genetic

defects
H341 [8]

Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be worn when handling this compound.[3] It should be stored in a cool, dry, well-

ventilated area away from incompatible substances.[5]

Experimental Protocols
One of the primary applications of 4,4'-Ethylenedianiline is in the synthesis of heterocyclic

compounds, such as bis[2-imino-3-(substituted)-4-phenyl-3H-thiazole] derivatives, which have

shown potential antibacterial activity.

Synthesis of Bis[2-Imino-3-(substituted)-4-phenyl-3H-
thiazole] Derivatives
This protocol describes a one-pot, three-component synthesis of novel substituted bis(thiazol-

2-imine) derivatives.
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Materials:

4,4'-Ethylenedianiline

Substituted isothiocyanates (e.g., methyl isothiocyanate)

2-Bromoacetophenone (phenacyl bromide)

Absolute ethanol

Triethylamine (Et₃N)

Procedure:

In a round-bottom flask, dissolve 4,4'-Ethylenedianiline (1 mmol) in absolute ethanol.

Add the substituted isothiocyanate (2 mmol) to the solution.

Add 2-bromoacetophenone (2 mmol) to the reaction mixture.

Add a catalytic amount of triethylamine (20 mol%).

Reflux the reaction mixture for 75 minutes.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

The product will precipitate out of the solution.

Collect the precipitate by filtration and wash with cold ethanol.

Recrystallize the crude product from an appropriate solvent to obtain the purified bis[2-imino-

3-(substituted)-4-phenyl-3H-thiazole] derivative.

Diagram of Experimental Workflow:
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Synthesis of Bis(thiazol-2-imine) Derivatives

Reactants:
- 4,4'-Ethylenedianiline

- Isothiocyanate
- 2-Bromoacetophenone

- Ethanol (Solvent)
- Triethylamine (Catalyst)

Combine reactants in a round-bottom flask

Reflux the mixture for 75 minutes

Cool to room temperature to allow product precipitation

Filter and wash the precipitate with cold ethanol

Recrystallize the crude product

Purified Bis[2-imino-3-(substituted)-4-phenyl-3H-thiazole]

Click to download full resolution via product page

Caption: Workflow for the synthesis of bis(thiazol-2-imine) derivatives.
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Biological Activity of Derivatives
Derivatives of 4,4'-Ethylenedianiline, particularly those containing a thiazole moiety, have

been investigated for their antibacterial properties. The mechanism of action for these

compounds is believed to involve multiple cellular targets, leading to the inhibition of bacterial

growth.

Proposed Antibacterial Mechanism of Action
Thiazole-based compounds have been shown to exhibit antibacterial activity through various

mechanisms, including:

Inhibition of DNA Gyrase and Topoisomerase IV: These enzymes are essential for bacterial

DNA replication. Inhibition of their function leads to the disruption of DNA synthesis and

ultimately cell death.[1]

Interference with Cell Wall Synthesis: Some thiazole derivatives can inhibit enzymes

involved in the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.

This leads to a weakened cell wall and makes the bacteria susceptible to osmotic lysis.[2]

Inhibition of Protein Synthesis: Certain thiazole compounds can bind to the bacterial

ribosome, interfering with the translation process and preventing the synthesis of essential

proteins.[9]

The multi-target nature of these compounds makes them promising candidates for combating

antibiotic resistance.

Diagram of Proposed Antibacterial Mechanism:
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Proposed Antibacterial Mechanism of Thiazole Derivatives

Bacterial Cellular Targets

Cellular Effects

4,4'-Ethylenedianiline-derived
Thiazole Compound

DNA Gyrase / Topoisomerase IV

Inhibits

Cell Wall Synthesis Enzymes

Inhibits

Ribosome (Protein Synthesis)

Inhibits

Inhibition of DNA Replication Disruption of Peptidoglycan Synthesis Inhibition of Protein Translation

Bacterial Cell Death

Click to download full resolution via product page

Caption: Potential antibacterial mechanisms of thiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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